Cas no 3723-70-4 (N-benzyl-3-nitropyridin-2-amine)

• Product Name: N-benzyl-3-nitropyridin-2-amine
• CAS No: 3723-70-4
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD00499525
• CID: 1482924
• PubChem ID: 2823575
• Update Time: 2025-10-29

N-benzyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-nitro-N-(phenylmethyl)-
• benzyl-(3-nitro-pyridin-2-yl)-amine
• N-benzyl-3-nitropyridin-2-amine
• 3-nitro-2-benzylaminopyridine
• RBBKTZWUWVAWBV-UHFFFAOYSA-N
• CS-0206781
• EN300-111156
• F79812
• SR-01000634562-1
• SCHEMBL1738419
• 3723-70-4
• N-benzyl-3-nitro-2-pyridinamine
• Oprea1_449267
• MFCD00499525
• CCG-44746
• 2-benzylamino-3-nitropyridine
• 7F-371S
• Z31197031
• AKOS001320315

• MDL： MFCD00499525
• Inchi： 1S/C12H11N3O2/c16-15(17)11-7-4-8-13-12(11)14-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,13,14)
• InChI Key： RBBKTZWUWVAWBV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 229.08523
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on N-benzyl-3-nitropyridin-2-amine

Recent Advances in the Study of N-benzyl-3-nitropyridin-2-amine (CAS: 3723-70-4) in Chemical Biology and Pharmaceutical Research

N-benzyl-3-nitropyridin-2-amine (CAS: 3723-70-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights for future therapeutic applications. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the context of modern medicinal chemistry.

The synthesis of N-benzyl-3-nitropyridin-2-amine has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed various catalytic systems and reaction conditions to achieve efficient production of this compound. Notably, a study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency. This advancement is particularly important for scaling up production for further biological evaluation.

From a pharmacological perspective, N-benzyl-3-nitropyridin-2-amine has shown promising activity in several biological assays. Recent investigations have revealed its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. In vitro studies using human cell lines have demonstrated dose-dependent inhibition of pro-inflammatory cytokines, suggesting possible applications in the treatment of autoimmune diseases. However, researchers caution that further optimization of the compound's pharmacokinetic properties is necessary before clinical development can be considered.

Structural-activity relationship (SAR) studies of N-benzyl-3-nitropyridin-2-amine derivatives have provided important insights into the molecular features responsible for its biological activity. Computational modeling and X-ray crystallography studies have identified key interactions between the compound and its biological targets. These findings are guiding the design of more potent and selective analogs, with several patent applications filed in the past year covering novel derivatives with improved therapeutic profiles.

Despite these promising developments, challenges remain in the development of N-benzyl-3-nitropyridin-2-amine as a therapeutic agent. Recent toxicology studies have identified potential issues with metabolic stability and off-target effects that need to be addressed. Current research efforts are focusing on structural modifications to improve the compound's drug-like properties while maintaining its biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical candidates.

The future research directions for N-benzyl-3-nitropyridin-2-amine include expanded preclinical testing, formulation development, and combination therapy studies. With its unique chemical structure and demonstrated biological activity, this compound represents an exciting opportunity for the development of novel therapeutic agents. Continued investment in research and development is expected to yield significant advancements in the coming years, potentially leading to new treatment options for various diseases.